Cas no 1019531-66-8 ((1-methoxypropan-2-yl)1-(5-methylthiophen-2-yl)ethylamine)

• Product Name: (1-methoxypropan-2-yl)1-(5-methylthiophen-2-yl)ethylamine
• CAS No: 1019531-66-8
• MF: C₁₁H₁₉NOS
• MW: 213.339661836624
• CID: 5185665
• PubChem ID: 43191930
• Update Time: 2026-03-05

(1-methoxypropan-2-yl)1-(5-methylthiophen-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, N-(2-methoxy-1-methylethyl)-α,5-dimethyl-
• 1-Methoxy-N-(1-(5-methylthiophen-2-yl)ethyl)propan-2-amine
• (1-methoxypropan-2-yl)1-(5-methylthiophen-2-yl)ethylamine

• Inchi： 1S/C11H19NOS/c1-8(7-13-4)12-10(3)11-6-5-9(2)14-11/h5-6,8,10,12H,7H2,1-4H3
• InChI Key： QHCWTYGFOKIWFM-UHFFFAOYSA-N
• SMILES： C(C1SC(C)=CC=1)(C)NC(C)COC

Additional information on (1-methoxypropan-2-yl)1-(5-methylthiophen-2-yl)ethylamine

Comprehensive Guide to (1-methoxypropan-2-yl)1-(5-methylthiophen-2-yl)ethylamine (CAS No. 1019531-66-8)

(1-methoxypropan-2-yl)1-(5-methylthiophen-2-yl)ethylamine (CAS No. 1019531-66-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique structural features, plays a crucial role in the development of novel therapeutic agents and advanced materials. Its molecular structure, which includes a methoxypropan-2-yl group and a 5-methylthiophen-2-yl moiety, contributes to its distinct chemical properties and reactivity.

The compound (1-methoxypropan-2-yl)1-(5-methylthiophen-2-yl)ethylamine is often explored for its potential applications in medicinal chemistry. Researchers are particularly interested in its ability to act as an intermediate in the synthesis of bioactive molecules. The presence of the thiophene ring, a common motif in drug design, enhances its relevance in the development of compounds with potential pharmacological activities. This makes CAS No. 1019531-66-8 a valuable asset in the quest for new drugs targeting various diseases.

In addition to its pharmaceutical applications, (1-methoxypropan-2-yl)1-(5-methylthiophen-2-yl)ethylamine is also studied for its role in material science. The compound's unique electronic properties, derived from its thiophene and methoxy groups, make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and conductive polymers. This dual applicability in both health and technology sectors underscores its versatility and importance in modern chemistry.

The synthesis of (1-methoxypropan-2-yl)1-(5-methylthiophen-2-yl)ethylamine involves multi-step organic reactions, often starting from readily available precursors. Key steps may include the formation of the ethylamine backbone and subsequent functionalization with the methoxypropan-2-yl and 5-methylthiophen-2-yl groups. Researchers optimize these processes to achieve high yields and purity, ensuring the compound's suitability for further applications. The detailed synthetic routes are frequently published in peer-reviewed journals, highlighting the compound's significance in academic and industrial research.

One of the most frequently asked questions about (1-methoxypropan-2-yl)1-(5-methylthiophen-2-yl)ethylamine relates to its stability and storage conditions. The compound is typically stored under inert conditions to prevent degradation, and its stability is influenced by factors such as temperature and exposure to light. Proper handling and storage are essential to maintain its integrity for research and development purposes. These considerations are critical for laboratories and manufacturers working with CAS No. 1019531-66-8.

The market for (1-methoxypropan-2-yl)1-(5-methylthiophen-2-yl)ethylamine is driven by its growing applications in drug discovery and material science. With increasing interest in personalized medicine and sustainable technologies, the demand for specialized intermediates like this compound is expected to rise. Suppliers and manufacturers are focusing on scaling up production while maintaining high-quality standards to meet the needs of researchers and industries worldwide.

In conclusion, (1-methoxypropan-2-yl)1-(5-methylthiophen-2-yl)ethylamine (CAS No. 1019531-66-8) is a compound of significant scientific and industrial interest. Its unique structural features and versatile applications make it a valuable tool in pharmaceutical and material science research. As advancements in these fields continue, the relevance of this compound is likely to grow, further solidifying its position in the chemical landscape.